Cas no 1352393-90-8 (5-Fluoro-7-methyl-1H-indazole-3-carbaldehyde)

• Product Name: 5-Fluoro-7-methyl-1H-indazole-3-carbaldehyde
• CAS No: 1352393-90-8
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• MDL: MFCD20923544
• CID: 1032275
• PubChem ID: 71464107
• Update Time: 2025-07-28

5-Fluoro-7-methyl-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-7-methyl-1H-indazole-3-carbaldehyde
• 5-fluoro-7-methyl-2H-indazole-3-carbaldehyde
• AK122892
• KB-246038
• QC-3167
• RW3770
• 1352393-90-8
• CS-0280618
• A887722
• DTXSID90855889
• 5-Fluoro-7-methyl-1H-indazole-3-carboxaldehyde
• EN300-1616832
• DB-333017

• MDL： MFCD20923544
• Inchi： 1S/C9H7FN2O/c1-5-2-6(10)3-7-8(4-13)11-12-9(5)7/h2-4H,1H3,(H,11,12)
• InChI Key： ZLNCLRPPDDKUQJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(C=1)=C(C=O)NN=2

Computed Properties

• Exact Mass: 178.05424101g/mol
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles